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Compound of Interest

Compound Name: OCH

Cat. No.: B1142175

A comprehensive literature review on "OCH research" for an in-depth technical guide requires a
precise understanding of the acronym "OCH." Initial investigations have revealed that "OCH" is
an ambiguous term within the scientific and drug development landscape, referring to several
distinct chemical entities. Without a specific definition, a thorough and accurate analysis as
requested by researchers, scientists, and drug development professionals is not possible.

Potential interpretations of "OCH" based on a broad literature survey include:

o A Methoxy Functional Group (-OCHs): In organic chemistry and pharmacology, "-OCHs"
represents a methoxy group. A review in this context would delve into the role of
methoxylation in drug design, metabolism, and bioactivity. The electronic and steric effects of
this functional group can significantly influence a drug's pharmacokinetic and
pharmacodynamic properties.

e 2-Hydroxyquinoline (PDB Ligand ID: OCH): The Protein Data Bank (PDB), a repository for
the three-dimensional structures of large biological molecules, lists "OCH" as the identifier for
the ligand 2-hydroxyquinoline. This compound and its derivatives are known to possess a
range of biological activities, and a review could focus on their therapeutic potential and
mechanisms of action.

» Oxoglaucine: This aporphine alkaloid has been investigated for its various pharmacological
effects, including anticancer, anti-inflammatory, and antiviral properties. While not a direct
acronym, the name contains "O" and "ch" in close succession, making it a possible, though
less likely, candidate for "OCH."
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e Glyoxal (OHC-CHO): This is the smallest dialdehyde, with the chemical formula C2H20:. Its
chemical structure contains two "OCH" units. Glyoxal is used in various chemical syntheses
and has been studied in the context of advanced glycation end products (AGEs), which are
implicated in aging and several diseases.

o 8-Oxo0-2'-deoxyguanosine (8-oxo-dG): This molecule is an oxidized derivative of
deoxyguanosine and a major product of DNA oxidation. It is a widely used biomarker for
oxidative stress and has been investigated for its role in mutagenesis and various
pathological conditions.

Given the diverse and unrelated nature of these potential subjects, a detailed technical guide
cannot be compiled. To proceed with a literature review that includes quantitative data,
experimental protocols, and signaling pathway diagrams, the specific "OCH" of interest must be
identified. Researchers and professionals in the field are encouraged to specify the full name of
the compound, molecule, or drug to enable a focused and meaningful scientific investigation.

 To cite this document: BenchChem. [Unraveling the Identity of "OCH" in Scientific Research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142175#literature-review-of-och-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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